Cas no 102976-63-6 (1H-Benzimidazol-2-ol,1-methyl-)

• Product Name: 1H-Benzimidazol-2-ol,1-methyl-
• CAS No: 102976-63-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 125370
• PubChem ID: 590540
• Update Time: 2025-04-18

1H-Benzimidazol-2-ol,1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-ol,1-methyl-
• 1H-Benzimidazol-2-ol,1-methyl-(9CI)
• 1-methyl-1H-Benzimidazol-2-ol
• AMY10263
• 3-methyl-1,3-dihydro-benzoimidazol-2-one
• EN300-25927
• 1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 1-Methyl-1H-benzo[d]imidazol-2(3H)-one
• 1-Methyl-2-benzimidazolinone
• SCHEMBL104742
• 1849-01-0
• BB 0219699
• N-methylbenzimidazolinone
• A880753
• NS00124559
• PS-5586
• N-methylbenzimidazolone
• 1-methyl-3H-1,3-benzodiazol-2-one
• 1-methylbenzimidazolone
• BAA84901
• MFCD00142654
• CS-0035509
• W11509
• Z57070418
• 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-
• FT-0752076
• 1-methyl-1,3-dihydro-2H-benzimidazol-2-one
• AKOS000280023
• DTXSID90343559
• 1,3-Dihydro-1-methyl-2H-benzimidazol-2-one
• 1-Methylbenzimidazol-2(3H)-one
• 102976-63-6
• 1-Methyl-1H-benzimidazol-2-ol #
• 3-methyl-2-oxobenzimidazole
• 3-methyl-1H-benzimidazol-2-one
• SY045893

• Inchi： 1S/C8H8N2O/c1-10-7-5-3-2-4-6(7)9-8(10)11/h2-5H,1H3,(H,9,11)
• InChI Key： PYEHNKXDXBNHQQ-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 148.063663g/mol
• Monoisotopic Mass: 148.063663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 148.16g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų